Cas no 1260824-64-3 (3-(4-bromo-2-nitrophenyl)pyrrolidine)

• Product Name: 3-(4-bromo-2-nitrophenyl)pyrrolidine
• CAS No: 1260824-64-3
• MF: C₁₀H₁₁BrN₂O₂
• MW: 271.110541582108
• CID: 6532794
• PubChem ID: 129954233
• Update Time: 2025-06-12

3-(4-bromo-2-nitrophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-nitrophenyl)pyrrolidine
• EN300-1894894
• 1260824-64-3

• Inchi： 1S/C10H11BrN2O2/c11-8-1-2-9(7-3-4-12-6-7)10(5-8)13(14)15/h1-2,5,7,12H,3-4,6H2
• InChI Key： DNWAEEQGMKQMMM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])C1CNCC1

Computed Properties

• Exact Mass: 270.00039g/mol
• Monoisotopic Mass: 270.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.8Ų

Additional information on 3-(4-bromo-2-nitrophenyl)pyrrolidine

Recent Advances in the Study of 3-(4-bromo-2-nitrophenyl)pyrrolidine (CAS: 1260824-64-3) in Chemical Biology and Pharmaceutical Research

3-(4-bromo-2-nitrophenyl)pyrrolidine (CAS: 1260824-64-3) is a chemically synthesized small molecule that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromo-nitro-phenyl and pyrrolidine moieties, has shown potential as a versatile intermediate in drug discovery and as a probe for studying biological pathways. The unique structural features of this molecule make it an attractive candidate for further investigation, particularly in the context of targeted therapies and chemical biology applications.

Recent studies have focused on the synthesis and optimization of 3-(4-bromo-2-nitrophenyl)pyrrolidine, aiming to improve its yield and purity for pharmaceutical applications. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to modify the compound's structure and enhance its biological activity. These efforts have led to the development of derivatives with improved pharmacokinetic properties and target specificity, paving the way for their use in preclinical studies.

In the realm of chemical biology, 3-(4-bromo-2-nitrophenyl)pyrrolidine has been utilized as a molecular probe to investigate protein-ligand interactions and enzyme mechanisms. Its bromo and nitro functional groups allow for selective binding to specific protein targets, making it a valuable tool for understanding biological processes at the molecular level. Recent publications have highlighted its application in studying kinases and other enzymes involved in signal transduction pathways, providing insights into potential therapeutic targets for diseases such as cancer and inflammatory disorders.

Pharmacological evaluations of 3-(4-bromo-2-nitrophenyl)pyrrolidine and its derivatives have demonstrated promising results in vitro and in vivo. Studies have reported its efficacy in modulating specific biological pathways, with particular emphasis on its anti-inflammatory and anti-proliferative effects. These findings suggest that the compound could serve as a lead structure for the development of novel therapeutics, although further optimization and safety assessments are required before clinical translation.

Despite the progress made in understanding the potential of 3-(4-bromo-2-nitrophenyl)pyrrolidine, challenges remain in its development as a pharmaceutical agent. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research aims to overcome these hurdles by employing computational modeling and high-throughput screening to identify optimal derivatives with enhanced drug-like properties.

In conclusion, 3-(4-bromo-2-nitrophenyl)pyrrolidine (CAS: 1260824-64-3) represents a promising compound in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for both basic research and drug discovery. Future studies should focus on further elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its therapeutic potential in various disease models. As research progresses, this compound may contribute significantly to the development of new treatments for challenging medical conditions.